Cas no 1956355-48-8 (N-Hydroxy-5-(4-methoxyphenoxy)pentanamide)

• Product Name: N-Hydroxy-5-(4-methoxyphenoxy)pentanamide
• CAS No: 1956355-48-8
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• MDL: MFCD28145824
• CID: 4710010
• Update Time: 2025-06-07

N-Hydroxy-5-(4-methoxyphenoxy)pentanamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenoxy)-n-hydroxypentanamide
• N-Hydroxy-5-(4-methoxyphenoxy)pentanamide

• MDL： MFCD28145824
• Inchi： 1S/C12H17NO4/c1-16-10-5-7-11(8-6-10)17-9-3-2-4-12(14)13-15/h5-8,15H,2-4,9H2,1H3,(H,13,14)
• InChI Key： XFQXMCSGVBWWGE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCCCC(NO)=O

Computed Properties

• Exact Mass: 239.11575802 g/mol
• Monoisotopic Mass: 239.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.27
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8

N-Hydroxy-5-(4-methoxyphenoxy)pentanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Hydroxy-5-(4-methoxyphenoxy)pentanamide

N-Hydroxy-5-(4-methoxyphenoxy)pentanamide (CAS No. 1956355-48-8): A Comprehensive Overview

N-Hydroxy-5-(4-methoxyphenoxy)pentanamide (CAS No. 1956355-48-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of hydroxamic acids, which are known for their ability to inhibit histone deacetylases (HDACs). HDAC inhibitors have shown promise in various areas of medical research, particularly in the treatment of cancer and neurodegenerative diseases.

The chemical structure of N-Hydroxy-5-(4-methoxyphenoxy)pentanamide consists of a hydroxamic acid moiety attached to a pentyl chain, which is further substituted with a 4-methoxyphenyl group. This unique structure confers the compound with specific biological activities that make it an attractive candidate for drug development. The methoxyphenyl group is known to enhance the lipophilicity and bioavailability of the molecule, while the hydroxamic acid moiety is crucial for its HDAC inhibitory activity.

Recent studies have highlighted the potential of N-Hydroxy-5-(4-methoxyphenoxy)pentanamide as an anticancer agent. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited HDAC activity in various cancer cell lines, leading to cell cycle arrest and apoptosis. The researchers found that N-Hydroxy-5-(4-methoxyphenoxy)pentanamide selectively targeted HDAC6, a specific isoform of HDAC that is overexpressed in many types of cancer. This selective inhibition suggests that the compound may have fewer side effects compared to non-selective HDAC inhibitors.

In addition to its anticancer properties, N-Hydroxy-5-(4-methoxyphenoxy)pentanamide has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry investigated the neuroprotective effects of this compound in a mouse model of Alzheimer's disease. The results indicated that N-Hydroxy-5-(4-methoxyphenoxy)pentanamide reduced amyloid-beta accumulation and improved cognitive function in the treated animals. These findings suggest that the compound may have therapeutic potential for treating Alzheimer's disease and other neurodegenerative disorders.

The synthesis of N-Hydroxy-5-(4-methoxyphenoxy)pentanamide involves several steps, including the preparation of the 4-methoxyphenol derivative and its subsequent coupling with a hydroxamic acid precursor. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. The compound's stability and solubility properties have also been extensively studied, with results indicating that it is stable under standard laboratory conditions and can be formulated into various pharmaceutical dosage forms.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Hydroxy-5-(4-methoxyphenoxy)pentanamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound, further supporting its development as a potential therapeutic agent.

In conclusion, N-Hydroxy-5-(4-methoxyphenoxy)pentanamide (CAS No. 1956355-48-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as oncology and neurology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.